molecular formula C9H9IN2O2 B14814939 3-Cyclopropoxy-6-iodopicolinamide

3-Cyclopropoxy-6-iodopicolinamide

Cat. No.: B14814939
M. Wt: 304.08 g/mol
InChI Key: RWXJMCXRGQPQTE-UHFFFAOYSA-N
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Description

Note on Evidence Discrepancy: The provided evidence () exclusively describes 3-Cyclopropoxy-6-iodopicolinaldehyde (C₉H₈INO₂), a compound with an aldehyde (-CHO) functional group. In contrast, the requested compound, 3-Cyclopropoxy-6-iodopicolinamide, is an amide derivative (likely containing a -CONH₂ group instead of -CHO). The molecular formula, structure, and properties of these two compounds differ significantly due to their distinct functional groups.

To ensure scientific accuracy, this article will outline the limitations of the available data and provide a hypothetical comparison framework based on structural analogs of the aldehyde compound described in .

Properties

Molecular Formula

C9H9IN2O2

Molecular Weight

304.08 g/mol

IUPAC Name

3-cyclopropyloxy-6-iodopyridine-2-carboxamide

InChI

InChI=1S/C9H9IN2O2/c10-7-4-3-6(14-5-1-2-5)8(12-7)9(11)13/h3-5H,1-2H2,(H2,11,13)

InChI Key

RWXJMCXRGQPQTE-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(N=C(C=C2)I)C(=O)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-6-iodopicolinamide typically involves the iodination of a picolinamide derivative followed by the introduction of a cyclopropoxy group. One common method involves the use of iodine and a suitable oxidizing agent to introduce the iodine atom into the picolinamide structure. The cyclopropoxy group can be introduced through a nucleophilic substitution reaction using a cyclopropyl halide .

Industrial Production Methods

Industrial production methods for 3-Cyclopropoxy-6-iodopicolinamide are not well-documented in the literature. the synthesis likely involves similar steps as those used in laboratory settings, with optimization for large-scale production. This may include the use of continuous flow reactors and other scalable techniques to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-6-iodopicolinamide can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted picolinamides, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

3-Cyclopropoxy-6-iodopicolinamide has several applications in scientific research, including:

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-6-iodopicolinamide involves its interaction with specific molecular targets, such as enzymes or receptors. The exact pathways and targets depend on the specific application and context in which the compound is used. For example, in biochemical assays, it may act as an inhibitor or activator of certain enzymes, affecting their activity and downstream signaling pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds (Hypothetical Framework)

Given the absence of data for 3-Cyclopropoxy-6-iodopicolinamide , the following analysis focuses on 3-Cyclopropoxy-6-iodopicolinaldehyde and structurally related compounds. This framework may guide future research on the amide derivative.

Structural Analogs of 3-Cyclopropoxy-6-iodopicolinaldehyde

Key structural features of the compound include:

  • Cyclopropoxy substituent : Enhances steric effects and modulates electronic properties.
  • Aldehyde functional group : Provides a site for nucleophilic addition or oxidation.

Table 1: Comparison with Analogous Aldehyde Derivatives

Compound Name Substituents Molecular Weight (g/mol) Key Properties/Applications
3-Cyclopropoxy-6-iodopicolinaldehyde 3-cyclopropoxy, 6-iodo, aldehyde 297.08 (C₉H₈INO₂) Potential intermediate in drug synthesis; iodine enables cross-coupling
3-Methoxy-6-bromopicolinaldehyde 3-methoxy, 6-bromo, aldehyde 230.03 (C₇H₆BrNO₂) Used in catalytic transformations; bromine offers milder reactivity than iodine
3-Ethoxy-6-chloropicolinaldehyde 3-ethoxy, 6-chloro, aldehyde 199.62 (C₈H₈ClNO₂) Lower molecular weight; chloro group limits coupling efficiency
Functional Group Impact
  • Aldehyde vs. Amide: Aldehydes (e.g., 3-Cyclopropoxy-6-iodopicolinaldehyde) are reactive toward nucleophiles (e.g., amines, alcohols) and can undergo oxidation to carboxylic acids.

Table 2: Functional Group Comparison

Property Aldehyde (C₉H₈INO₂) Hypothetical Amide (C₉H₉IN₂O₂)
Reactivity High (oxidizable, nucleophilic additions) Moderate (stable, H-bond donor)
Biological Relevance Limited (often intermediates) High (e.g., kinase inhibitors)
Synthetic Utility Cross-coupling, oxidation Target engagement in drug design
Hypothetical Comparison for 3-Cyclopropoxy-6-iodopicolinamide

If the amide derivative were synthesized, its properties could be inferred from analogs:

  • Cyclopropoxy Group : Likely improves metabolic stability compared to larger alkoxy groups (e.g., ethoxy) .
  • Iodo Substituent : May enhance binding affinity in halogen-bonding interactions (common in kinase inhibitors).
  • Amide Group : Could increase solubility and bioavailability relative to the aldehyde.

Table 3: Projected Data for 3-Cyclopropoxy-6-iodopicolinamide

Parameter Projected Value (Amide) 3-Cyclopropoxy-6-iodopicolinaldehyde (Aldehyde)
Molecular Weight ~298.10 g/mol 297.08 g/mol
LogP (Lipophilicity) ~2.5 (moderate) ~3.0 (higher due to aldehyde)
Solubility Improved in aqueous buffers Limited (requires organic solvents)

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